4-(2-(2-Acetamidothiazol-4-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-(2-acetamido-1,3-thiazol-4-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C14H14N4O3S/c1-8(19)16-14-18-11(7-22-14)6-12(20)17-10-4-2-9(3-5-10)13(15)21/h2-5,7H,6H2,1H3,(H2,15,21)(H,17,20)(H,16,18,19)
• InChI Key: PMRKJVDOOHLDCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)CC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been found to inhibit tubulin polymerization, disrupting microtubule dynamics in a manner similar to certain anticancer drugs . This suggests that 4-(2-(2-Acetamidothiazol-4-yl)acetamido)benzamide might interact with its targets in a similar way.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound might have similar solubility properties, which could impact its bioavailability.

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility properties of thiazole derivatives suggest that they might be influenced by the ph and the presence of organic solvents .

Advantages and Limitations for Lab Experiments

4-(2-(2-Acetamidothiazol-4-yl)acetamido)benzamide-346 has several advantages over existing NSAIDs in lab experiments. It has a superior safety profile and does not cause gastrointestinal toxicity or cardiovascular side effects. It also has a longer half-life and greater bioavailability than some existing NSAIDs, which allows for less frequent dosing. However, this compound-346 has some limitations in lab experiments, such as its limited solubility and stability, which can affect its pharmacokinetics and pharmacodynamics.

Future Directions

For 4-(2-(2-Acetamidothiazol-4-yl)acetamido)benzamide-346 include the evaluation of its safety and efficacy in clinical trials, the optimization of its pharmacokinetics and pharmacodynamics, and the development of new formulations that improve its solubility and stability. Furthermore, the elucidation of the molecular mechanisms underlying its therapeutic effects and the identification of new targets for its use will further expand its potential applications.

Scientific Research Applications

4-(2-(2-Acetamidothiazol-4-yl)acetamido)benzamide-346 has been extensively studied for its potential therapeutic applications in various diseases, including osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease. In preclinical studies, this compound-346 has been shown to reduce inflammation and pain without causing gastrointestinal toxicity or cardiovascular side effects. These promising results have led to the initiation of clinical trials to evaluate the safety and efficacy of this compound-346 in humans.